Cas no 77711-36-5 (4-(4-chlorophenyl)sulfanyl-N-methylaniline)

• Product Name: 4-(4-chlorophenyl)sulfanyl-N-methylaniline
• CAS No: 77711-36-5
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• CID: 5853794
• PubChem ID: 12734391
• Update Time: 2025-06-29

4-(4-chlorophenyl)sulfanyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Chlorophenyl)thio]-N-methylbenzenamine
• DTXSID201257802
• EN300-30780912
• 4-[(4-chlorophenyl)sulfanyl]-N-methylaniline
• 77711-36-5
• CHEMBL170841
• 4-(4-chlorophenyl)sulfanyl-N-methylaniline

• Inchi： 1S/C13H12ClNS/c1-15-11-4-8-13(9-5-11)16-12-6-2-10(14)3-7-12/h2-9,15H,1H3
• InChI Key： IWWZBTSJBOABRW-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(SC2=CC=C(Cl)C=C2)C=C1

Computed Properties

• Exact Mass: 249.0378983g/mol
• Monoisotopic Mass: 249.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 65 °C(Solvent: Isopropanol)
• Boiling Point: 413.3±30.0 °C(Predicted)
• pka: 3.56±0.38(Predicted)

Additional information on 4-(4-chlorophenyl)sulfanyl-N-methylaniline

Professional Introduction to 4-(4-chlorophenyl)sulfanyl-N-methylaniline (CAS No. 77711-36-5)

4-(4-chlorophenyl)sulfanyl-N-methylaniline, a compound with the chemical formula C₉H₁₀ClNS, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 77711-36-5, has garnered attention due to its structural features and potential applications in drug development. The presence of a sulfanyl group attached to a chlorophenyl ring and a methylamine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The sulfanyl group (-S-) in 4-(4-chlorophenyl)sulfanyl-N-methylaniline contributes to its unique reactivity and interaction with biological targets. Sulfanyl-containing compounds are widely recognized for their role in medicinal chemistry, often serving as key structural motifs in drugs targeting neurological disorders, infectious diseases, and cancer. The chlorophenyl ring enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes, which is a critical factor for drug efficacy.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents with sulfanyl-based scaffolds. The compound 4-(4-chlorophenyl)sulfanyl-N-methylaniline has been explored as a precursor in the synthesis of potential inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Its structural similarity to known pharmacophores makes it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 4-(4-chlorophenyl)sulfanyl-N-methylaniline is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have been investigating sulfanyl-containing compounds as inhibitors of specific kinases due to their ability to modulate these pathways effectively. The chlorophenyl group in this molecule may enhance binding affinity to target proteins, making it a promising candidate for further optimization.

The pharmaceutical industry has shown particular interest in derivatives of 4-(4-chlorophenyl)sulfanyl-N-methylaniline due to their reported biological activity. For instance, modifications at the amine group can lead to compounds with enhanced solubility and reduced toxicity, which are essential criteria for drug candidates. Additionally, the presence of the chloro substituent allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have accelerated the discovery process for molecules like 4-(4-chlorophenyl)sulfanyl-N-methylaniline. Molecular docking studies have been employed to predict interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. These studies have highlighted its suitability as an inhibitor for enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are implicated in inflammatory responses and cancer progression.

The synthesis of 4-(4-chlorophenyl)sulfanyl-N-methylaniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group typically involves nucleophilic substitution reactions, while the chlorophenyl ring can be incorporated through Friedel-Crafts alkylation or other aromatic substitution methods. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In conclusion, 4-(4-chlorophenyl)sulfanyl-N-methylaniline (CAS No. 77711-36-5) represents a significant compound in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to explore its potential as a therapeutic agent, leveraging cutting-edge techniques in medicinal chemistry and computational biology.